Cas no 252580-25-9 (2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide)

• Product Name: 2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide
• CAS No: 252580-25-9
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 2837819
• PubChem ID: 17989237
• Update Time: 2025-04-21

2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-N-(3,4,5-trifluorophenyl)propanamide
• SCHEMBL3533532
• 252580-25-9
• AKOS013916574
• DTXSID80591986

• Inchi： 1S/C11H12F3NO/c1-11(2,3)10(16)15-6-4-7(12)9(14)8(13)5-6/h4-5H,1-3H3,(H,15,16)
• InChI Key： PXDNWFOSWNYVOM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)NC(C(C)(C)C)=O)F)F

Computed Properties

• Exact Mass: 231.08709849Da
• Monoisotopic Mass: 231.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų